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This technical guide provides a comprehensive overview of the physical properties of methoxy-
terminated polyethylene glycol amine with an average molecular weight of 5000 Da (MPEG-
amine MW 5000). It is intended for researchers, scientists, and drug development professionals
who utilize this polymer in their work. This document details the key physical and chemical
characteristics, outlines experimental protocols for its analysis, and illustrates the interplay of its
properties.

Core Physical and Chemical Properties

mPEG-amine MW 5000 is a monofunctional polyethylene glycol (PEG) derivative with a
methoxy group at one terminus and a primary amine group at the other. This heterobifunctional
structure makes it a valuable tool in bioconjugation, drug delivery, and surface modification.[1]
The hydrophilic nature of the PEG backbone enhances the solubility and stability of conjugated
molecules, while the terminal amine group allows for covalent attachment to various substrates.

[2][3]
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The following table summarizes the key quantitative data for mPEG-amine MW 5000, compiled
from various supplier specifications and scientific literature.

Property Value
Chemical Structure CH3s0-(CH2CH20)n-CH2CH2-NH:2
Average Molecular Weight (MW) ~5000 Da
White to off-white powder or crystalline solid.[2]
Appearance
[4]
) Typically >95% as determined by NMR and
Purity

HPLC.[2]

Soluble in water, methanol, ethanol, chloroform,
Solubility methylene chloride, DMF, and DMSO.[4][5][6]

Less soluble in toluene and ether.[5][6]

Recommended storage at -20°C in a dry, inert
Storage Conditions atmosphere.[3][4][7][8][9][10] Avoid repeated

freeze-thaw cycles.[2][6]

CAS Number 80506-64-5[8][10][11][12][13][14][15]

Experimental Protocols for Characterization

Accurate characterization of mMPEG-amine MW 5000 is crucial for ensuring its quality and
performance in research and development. The following sections detail the methodologies for
key experiments used to determine its identity, purity, and molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Purity and Structural Confirmation

NMR spectroscopy is a powerful technique for confirming the chemical structure and assessing
the purity of mPEG-amine. Both *H NMR and 3C NMR are employed for this purpose.

Methodology:
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o Sample Preparation: Dissolve 5-10 mg of mPEG-amine MW 5000 in a suitable deuterated
solvent (e.g., Chloroform-d, CDCIs, or Deuterium Oxide, D20) in an NMR tube.

e 'H NMR Acquisition:
o Acquire the proton NMR spectrum on a 400 MHz or higher spectrometer.

o The spectrum will show characteristic peaks for the methoxy protons (singlet, ~3.38 ppm),
the repeating ethylene glycol protons (a large multiplet, ~3.64 ppm), and the protons of the
ethylamine group adjacent to the amine (triplet, ~2.85 ppm) and adjacent to the oxygen
(triplet, ~3.55 ppm).

e 13C NMR Acquisition:
o Acquire the carbon-13 NMR spectrum.

o Characteristic peaks will be observed for the methoxy carbon (~59 ppm), the repeating
ethylene glycol carbons (~70.5 ppm), and the carbons of the ethylamine group.

o Data Analysis:
o Process the raw data using appropriate software.

o Integrate the peaks in the *H NMR spectrum to confirm the relative proton ratios, which
can be used to estimate the degree of amination and confirm the structure.

o The absence of significant impurity peaks confirms the purity of the sample.

Gel Permeation Chromatography (GPC) for Molecular
Weight Distribution

GPC, also known as Size Exclusion Chromatography (SEC), is used to determine the average
molecular weight and the polydispersity index (PDI) of the polymer.

Methodology:

e System Preparation:
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o Use a GPC system equipped with a refractive index (RI) detector.
o Select a suitable column set for the separation of polymers in the 5000 Da range.

o The mobile phase is typically an aqueous buffer (e.g., phosphate-buffered saline) or an
organic solvent like THF, depending on the column.

o Calibration:
o Calibrate the system using a series of narrow molecular weight PEG standards.

o Generate a calibration curve by plotting the logarithm of the molecular weight against the
elution volume.

e Sample Analysis:
o Dissolve a known concentration of mPEG-amine MW 5000 in the mobile phase.
o Inject the sample into the GPC system.

e Data Analysis:

o Determine the number average molecular weight (Mn), weight average molecular weight
(Mw), and peak molecular weight (Mp) from the elution profile using the calibration curve.

o Calculate the polydispersity index (PDI = Mw/Mn), which indicates the breadth of the
molecular weight distribution. A PDI value close to 1.0 indicates a narrow distribution.

Matrix-Assisted Laser Desorption/lonization Time-of-
Flight Mass Spectrometry (MALDI-TOF MS) for Molecular
Weight Determination

MALDI-TOF MS is a soft ionization technique that allows for the precise determination of the
molecular weight of polymers.

Methodology:

e Sample Preparation:
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o Prepare a solution of the mPEG-amine MW 5000 sample.

o Prepare a matrix solution (e.g., a-cyano-4-hydroxycinnamic acid or sinapinic acid) in a
suitable solvent.

o Prepare a cationizing agent solution (e.g., sodium trifluoroacetate) if necessary to promote
ion formation.

o Mix the sample, matrix, and cationizing agent solutions.

o Spot a small volume of the mixture onto a MALDI target plate and allow it to dry.
e Mass Spectrometry Analysis:

o Analyze the sample using a MALDI-TOF mass spectrometer.

o The instrument will generate a spectrum showing a distribution of peaks, with each peak
corresponding to a PEG chain of a specific length. The mass difference between adjacent
peaks corresponds to the mass of the ethylene glycol repeating unit (44 Da).

o Data Analysis:

o Determine the molecular weight of the most abundant species (Mp) and calculate the
average molecular weight (Mn and Mw) from the distribution of peaks.

Mandatory Visualization

The following diagrams illustrate the logical relationships of mMPEG-amine's properties and a
typical experimental workflow for its characterization.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Structure

Determines

Physical Properties

Avg. MW ~5000 Da

Impacts Circulation Time

»

Enhances Bioavailability

Key Applications

CH30-(CH2CH20)n-CH2CH2-NH2

High Purity (>95%)

I High Solubility
Facilitates Coating ’

Ensures Reaction Specificity |

Surface Modification

»
L

Bioconjugation

Amine group enables

Click to download full resolution via product page

Caption: Logical relationship of mPEG-amine MW 5000 properties and their impact on

applications.
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Caption: Experimental workflow for the comprehensive characterization of mPEG-amine MW
5000.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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